Cas no 79135-89-0 (2H-1-Benzopyran-2-one,7,7'-(1,2-ethenediyl)bis[4-methyl-)

• Product Name: 2H-1-Benzopyran-2-one,7,7'-(1,2-ethenediyl)bis[4-methyl-
• CAS No: 79135-89-0
• MF: C₂₂H₁₆O₄
• MW: 344.360046386719
• CID: 580415
• PubChem ID: 44147556
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one,7,7'-(1,2-ethenediyl)bis[4-methyl- Chemical and Physical Properties

Names and Identifiers

• 7,7'-Vinylenebis(4-methyl-2-benzopyrone)
• 4-methyl-7-[(E)-2-(4-methyl-2-oxochromen-7-yl)ethenyl]chromen-2-one
• 7,7'-vinylenebis[4-methyl-2-benzopyrone]
• 79135-89-0
• EINECS 279-090-0
• 2H-1-Benzopyran-2-one,7,7'-(1,2-ethenediyl)bis[4-methyl-

• Inchi： 1S/C22H16O4/c1-13-9-21(23)25-19-11-15(5-7-17(13)19)3-4-16-6-8-18-14(2)10-22(24)26-20(18)12-16/h3-12H,1-2H3/b4-3+
• InChI Key： SDPNUAZAUIUPLA-ONEGZZNKSA-N
• SMILES： O1C(C=C(C)C2C=CC(/C=C/C3C=CC4C(C)=CC(=O)OC=4C=3)=CC1=2)=O

Computed Properties

• Exact Mass: 344.10485899g/mol
• Monoisotopic Mass: 344.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų